Cas no 861206-15-7 (3-Methyl-4-phenyl-1-{[3-(trifluoromethyl)phenyl]methyl}-4,5-dihydro-1H-1,2,4-triazol-5-one)

• Product Name: 3-Methyl-4-phenyl-1-{[3-(trifluoromethyl)phenyl]methyl}-4,5-dihydro-1H-1,2,4-triazol-5-one
• CAS No: 861206-15-7
• MF: C₁₇H₁₄F₃N₃O
• MW: 333.307774066925
• CID: 5737517
• PubChem ID: 3380664
• Update Time: 2023-11-10

3-Methyl-4-phenyl-1-{[3-(trifluoromethyl)phenyl]methyl}-4,5-dihydro-1H-1,2,4-triazol-5-one Chemical and Physical Properties

Names and Identifiers

• 5-METHYL-4-PHENYL-2-[3-(TRIFLUOROMETHYL)BENZYL]-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE
• 3-methyl-4-phenyl-1-{[3-(trifluoromethyl)phenyl]methyl}-4,5-dihydro-1H-1,2,4-triazol-5-one
• 3H-1,2,4-Triazol-3-one, 2,4-dihydro-5-methyl-4-phenyl-2-[[3-(trifluoromethyl)phenyl]methyl]-
• AKOS005084101
• 1W-0860
• 5-methyl-4-phenyl-2-[[3-(trifluoromethyl)phenyl]methyl]-1,2,4-triazol-3-one
• 861206-15-7
• 3-Methyl-4-phenyl-1-{[3-(trifluoromethyl)phenyl]methyl}-4,5-dihydro-1H-1,2,4-triazol-5-one

• Inchi： 1S/C17H14F3N3O/c1-12-21-22(16(24)23(12)15-8-3-2-4-9-15)11-13-6-5-7-14(10-13)17(18,19)20/h2-10H,11H2,1H3
• InChI Key： GWVDEABGLCPQNS-UHFFFAOYSA-N
• SMILES： N1=C(C)N(C2=CC=CC=C2)C(=O)N1CC1=CC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 333.10889656g/mol
• Monoisotopic Mass: 333.10889656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 35.9Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 389.5±52.0 °C(Predicted)
• pka: 3.77±0.20(Predicted)